Cas no 898776-23-3 (4-Pyrrolidinomethyl-4'-thiomethylbenzophenone)

• Product Name: 4-Pyrrolidinomethyl-4'-thiomethylbenzophenone
• CAS No: 898776-23-3
• MF: C₁₉H₂₁NOS
• MW: 311.441143751144
• MDL: MFCD03841509
• CID: 871642
• PubChem ID: 24724342
• Update Time: 2025-09-24

4-Pyrrolidinomethyl-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methylsulfanylphenyl)-[4-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4-PYRROLIDINOMETHYL-4'-THIOMETHYLBENZOPHENONE
• DTXSID40642741
• [4-(Methylsulfanyl)phenyl]{4-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• MFCD03841509
• 898776-23-3
• AKOS016019735
• 4-Pyrrolidinomethyl-4'-thiomethylbenzophenone

• MDL： MFCD03841509
• Inchi： 1S/C19H21NOS/c1-22-18-10-8-17(9-11-18)19(21)16-6-4-15(5-7-16)14-20-12-2-3-13-20/h4-11H,2-3,12-14H2,1H3
• InChI Key： AVWCROJZLJYFJD-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 311.13400
• Monoisotopic Mass: 311.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 4.17320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones